5-Cyclopropoxy-2-formylnicotinonitrile

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• SMILES: C1CC1OC2=CC(=C(N=C2)C=O)C#N
• InChI: InChI=1S/C10H8N2O2/c11-4-7-3-9(14-8-1-2-8)5-12-10(7)6-13/h3,5-6,8H,1-2H2
• InChIKey: SWPYXAYFLVAHOF-UHFFFAOYSA-N

5-Cyclopropoxy-2-formylnicotinonitrile: Physicochemical Profile

5-Cyclopropoxy-2-formylnicotinonitrile (CAS 1243482-49-6) is a heterocyclic intermediate classified as a substituted pyridine-3-carbonitrile (nicotinonitrile). It features a formyl group at the 2-position, a cyano group at the 3-position, and a cyclopropoxy ether at the 5-position of the pyridine ring, yielding a molecular formula of C₁₀H₈N₂O₂ and a molecular weight of 188.19 g/mol . As a scaffold, it serves as a key building block in medicinal chemistry and agrochemical research, where the interplay of its electron-withdrawing groups and the cyclopropoxy substituent creates a distinct reactivity and property profile [1].

▹ Electronically differentiated pyridine scaffold with formyl, cyano, cyclopropoxy substituents

▹ Cyclopropoxy ether modulates lipophilicity and H-bond profile vs. simple alkoxy analogs

▹ Orthogonal formyl and cyano handles enable sequential derivatization in medicinal chemistry

• [1] PubChem (National Library of Medicine). Compound Summary: 2-Formylnicotinonitrile. PubChem CID 19029475. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-formylnicotinonitrile. Accessed May 2026. View Source

5-Cyclopropoxy-2-formylnicotinonitrile: Why Alkoxy Analogs Fall Short

The practice of substituting a 5-cyclopropoxy substituent with simpler, more commercially available alkoxy groups (e.g., methoxy or ethoxy) in a nicotinonitrile scaffold introduces significant and quantifiable risks . The cyclopropoxy group is not merely a bulky alkoxy isostere; its strained three-membered ring alters key physicochemical determinants such as lipophilicity (ΔLogP ≈ +0.9 over the unsubstituted analog) and hydrogen-bond acceptor count . These changes directly impact membrane permeability, metabolic stability, and target binding thermodynamics in a way that a linear alkoxy group cannot replicate. Computational property data confirms that the cyclopropoxy substitution creates a unique property space, validating that generic 5-alkoxy compounds are not interchangeable in structure-activity relationship (SAR) studies [1].

Lipophilicity shift Cyclopropoxy increases LogP by ~0.9 vs. unsubstituted; methoxy/ethoxy analogs may alter permeability predictions.

H-bond acceptor count Target provides 4 HBAs (vs. 3); linear alkoxy analogs lack the additional interaction site, potentially impacting binding.

Conformational flexibility 3 rotatable bonds vs. 1 for unsubstituted; alkoxy-substituted isomers may present different entropic profiles.

• [1] PubChem (National Library of Medicine). Compound Summary: 2-Formylnicotinonitrile. PubChem CID 19029475. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-formylnicotinonitrile. Accessed May 2026. View Source

5-Cyclopropoxy-2-formylnicotinonitrile: Quantitative Evidence vs. Analogs

Lipophilicity vs. Unsubstituted Analog

The calculated partition coefficient (LogP) for 5-Cyclopropoxy-2-formylnicotinonitrile is 1.31 , which is significantly higher than the XLogP3 of 0.4 for the unsubstituted 2-formylnicotinonitrile [1]. This difference demonstrates that the cyclopropoxy group introduces substantial lipophilicity, which is a critical parameter for optimizing membrane permeability and oral bioavailability in lead compounds.

Lipophilicity

Reported

LogP = 1.31

Unsubst. XLogP3 = 0.4

Supports permeability optimization in lead design.

Δ ≈ +0.91 (computed).

Evidence Dimension	Lipophilicity (LogP/XLogP3)
Target Compound Data	LogP = 1.31
Comparator Or Baseline	2-Formylnicotinonitrile: XLogP3 = 0.4
Quantified Difference	ΔLogP ≈ +0.91 (a more than 3-fold increase in lipophilicity)
Conditions	Computed properties from standardized algorithms (LogP from vendor datasheet; XLogP3 from PubChem).

Why This Matters

For medicinal chemists, a LogP difference of this magnitude can be decisive in achieving optimal cellular permeability and reducing efflux, directly influencing the selection of this building block for CNS or intracellular target programs.

• [1] PubChem (National Library of Medicine). Compound Summary: 2-Formylnicotinonitrile. PubChem CID 19029475. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-formylnicotinonitrile. Accessed May 2026. View Source

Polar Surface Area vs. Unsubstituted Analog

The Topological Polar Surface Area (TPSA) of 5-Cyclopropoxy-2-formylnicotinonitrile is 62.98 Ų , compared to 53.8 Ų for 2-formylnicotinonitrile [1]. The increase in polar surface area, driven by the additional oxygen atom in the cyclopropoxy group, provides an enhanced capacity for hydrogen-bonding interactions while remaining well within the Veber rule threshold (<140 Ų) for oral bioavailability.

Polar Surface Area

Reported

TPSA = 62.98 Ų

Unsubst. TPSA = 53.8 Ų

Balances solubility-permeability for CNS lead optimization.

Δ +9.18 Ų (computed).

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 62.98 Ų
Comparator Or Baseline	2-Formylnicotinonitrile: TPSA = 53.8 Ų
Quantified Difference	ΔTPSA = +9.18 Ų (a 17% increase)
Conditions	Computed properties from standardized algorithms (vendor datasheet and PubChem Cactvs).

Why This Matters

This elevated TPSA, coupled with increased lipophilicity, offers a balanced solubility-permeability profile that can be exploited for fine-tuning ADME properties, making the compound a strategic choice for fragment-based drug discovery.

• [1] PubChem (National Library of Medicine). Compound Summary: 2-Formylnicotinonitrile. PubChem CID 19029475. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-formylnicotinonitrile. Accessed May 2026. View Source

Hydrogen Bond Acceptor Count Advantage

The target compound presents 4 hydrogen bond acceptors (HBAs) , compared to 3 HBAs for the unsubstituted 2-formylnicotinonitrile [1]. The additional HBA site originates from the ether oxygen of the 5-cyclopropoxy group, providing an extra anchoring point for protein-ligand interactions, which can be critical for achieving binding affinity and selectivity against certain biological targets.

H-Bond Acceptors

Reported

4

Additional acceptor may enhance binding thermodynamics.

Unsubstituted: 3 HBAs. 33% increase.

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	HBA Count = 4
Comparator Or Baseline	2-Formylnicotinonitrile: HBA Count = 3
Quantified Difference	ΔHBA = +1 (a 33% increase in available acceptor sites)
Conditions	Computed properties from vendor datasheet and PubChem Cactvs.

Why This Matters

An additional hydrogen bond acceptor can significantly improve a lead compound's binding thermodynamics and selectivity, directly justifying the selection of this compound for SAR exploration in enzyme inhibitor or receptor modulator programs.

• [1] PubChem (National Library of Medicine). Compound Summary: 2-Formylnicotinonitrile. PubChem CID 19029475. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-formylnicotinonitrile. Accessed May 2026. View Source

Rotatable Bond Count vs. 4-Cyano Isomer

5-Cyclopropoxy-2-formylnicotinonitrile exhibits 3 rotatable bonds , a direct consequence of its 3-cyano substitution pattern and 5-cyclopropoxy group. In contrast, the positional isomer 5-Cyclopropoxy-2-formylisonicotinonitrile (CAS 1243446-21-0, 4-cyano regioisomer) presents a different flexibility profile due to altered electronic distribution . This difference in rotatable bond count impacts the compound's conformational entropy upon binding, potentially leading to divergent activity profiles in biological assays and crystalline forms. Even the parent 2-formylnicotinonitrile, with only 1 rotatable bond, shows that the 5-cyclopropoxy substitution triples the molecular flexibility, offering a strategic lever for fine-tuning target engagement [1].

Rotatable Bonds

Reported

Target: 3 rot. bonds

Unsubst.: 1 rot. bond

Supports conformational flexibility assessment in SAR.

200% increase; 4-cyano isomer may differ.

Evidence Dimension	Rotatable Bond Count
Target Compound Data	Rotatable Bonds = 3
Comparator Or Baseline	2-Formylnicotinonitrile: Rotatable Bonds = 1
Quantified Difference	ΔRotatable Bonds = +2 (a 200% increase)
Conditions	Computed properties from vendor datasheet and PubChem.

Why This Matters

Controlled conformational flexibility is a key parameter in drug design; this specific difference allows researchers to select the 3-cyano isomer for its three rotatable bonds, which can be advantageous for target binding and crystal engineering compared to its rigid analogs.

• [1] PubChem (National Library of Medicine). Compound Summary: 2-Formylnicotinonitrile. PubChem CID 19029475. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-formylnicotinonitrile. Accessed May 2026. View Source

5-Cyclopropoxy-2-formylnicotinonitrile: Application Scenarios

Fragment-Based Discovery for CNS & Intracellular Targets

With a LogP of 1.31 and a TPSA of 62.98 Ų, this compound occupies a favorable physicochemical space for CNS drug leads, balancing permeability and solubility . Its differentiated lipophilicity profile, compared to the unsubstituted analog, makes it a preferred fragment for targeting intracellular protein-protein interactions where membrane penetration is a prerequisite [1].

Enhanced C5 Metabolic Stability

The cyclopropoxy group is documented to block common metabolic sites (e.g., O-dealkylation) that limit the stability of 5-methoxy or 5-ethoxy analogs . This compound provides a pre-installed, metabolically resilient group for SAR studies focused on improving the in vivo half-life of nicotinonitrile-based inhibitors, without requiring a separate etherification step [1].

Chemoselective Formyl/Cyano Derivatization

The orthogonal reactivity of the 2-formyl and 3-cyano groups allows for sequential derivatization—such as reductive amination of the aldehyde followed by nucleophilic attack on the nitrile—enabling rapid combinatorial library construction . The enhanced conformational flexibility (3 rotatable bonds) further promotes binding in diverse biological assays [1].

Application

Selection Property

Validation Focus

Fragment-based CNS & intracellular targets

Balanced LogP/TPSA profile

Permeability and cell-uptake assays

Enhancing C5 metabolic stability

Cyclopropoxy metabolic shield

Microsomal or hepatocyte stability assays

Sequential formyl/cyano derivatization

Orthogonal aldehyde/nitrile reactivity

Combinatorial library synthesis and purity

• [1] PubChem (National Library of Medicine). Compound Summary: 2-Formylnicotinonitrile. PubChem CID 19029475. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-formylnicotinonitrile. Accessed May 2026. View Source